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Compound of Interest

Compound Name: Apoptosis inducer 4

Cat. No.: B15143781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Apoptosis Inducer 4 (AI4), also identified as Compound 12b, is a novel derivative of oridonin

engineered to release hydrogen sulfide (H₂S).[1][2] This modification enhances its pro-

apoptotic and anti-proliferative activities against various cancer cell lines. AI4 triggers

programmed cell death through the coordinated activation of both the intrinsic and extrinsic

apoptosis pathways. These application notes provide detailed protocols for the preparation and

application of AI4 solutions for in vitro studies, along with a summary of its physicochemical

properties and insights into its mechanism of action.

Physicochemical Properties and Storage
Apoptosis Inducer 4 is a solid compound with the following characteristics:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15143781?utm_src=pdf-interest
https://www.benchchem.com/product/b15143781?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10917771/
https://consensus.app/500/
https://www.benchchem.com/product/b15143781?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₄₁H₅₀O₁₁S₃ [1]

Molecular Weight 815.02 g/mol [1]

CAS Number 2408050-83-7 [1]

Solubility 10 mM in DMSO

Appearance Solid [1]

Storage: Store the solid compound and DMSO stock solutions at -20°C, protected from light

and moisture.[3][4][5] To maintain stability, it is advisable to aliquot the stock solution into

single-use volumes to prevent repeated freeze-thaw cycles.[3][4]

Mechanism of Action
Apoptosis Inducer 4 functions as a potent pro-apoptotic agent by initiating both the extrinsic

(death receptor-mediated) and intrinsic (mitochondrial) pathways of apoptosis.[1][2] As a

hydrogen sulfide-releasing oridonin derivative, its mechanism is multifaceted. The released H₂S

gasotransmitter is known to modulate various signaling pathways involved in cell death and

survival.[1][6]

The proposed signaling cascade for Apoptosis Inducer 4 involves:

Inhibition of Pro-Survival Pathways: Evidence suggests that H₂S-releasing oridonin

derivatives can suppress the PI3K/Akt signaling pathway, a key regulator of cell survival and

proliferation.[6]

Regulation of Bcl-2 Family Proteins: AI4 likely modulates the balance of pro-apoptotic (e.g.,

Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) proteins, leading to mitochondrial outer

membrane permeabilization (MOMP).

Caspase Activation: The induction of both extrinsic and intrinsic pathways culminates in the

activation of a cascade of caspases, the key executioners of apoptosis. This includes initiator

caspases (e.g., Caspase-8, Caspase-9) and effector caspases (e.g., Caspase-3).
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Caption: Proposed signaling pathway of Apoptosis Inducer 4.
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Experimental Protocols
Preparation of Stock Solution
Materials:

Apoptosis Inducer 4 (solid)

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Procedure:

Equilibrate the vial of solid Apoptosis Inducer 4 to room temperature before opening.

To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial. For

example, to 1 mg of AI4 (MW = 815.02 g/mol ), add 122.7 µL of DMSO.

Vortex the solution thoroughly to ensure the compound is completely dissolved.

Aliquot the 10 mM stock solution into single-use, light-protected microcentrifuge tubes.

Store the aliquots at -20°C.

In Vitro Apoptosis Induction
This protocol provides a general guideline for inducing apoptosis in cultured cancer cells. The

optimal concentration of AI4 and incubation time should be determined empirically for each cell

line and experimental setup.

Materials:

10 mM Apoptosis Inducer 4 stock solution in DMSO

Cancer cell line of interest (e.g., HepG2, HCT-116, K562)

Complete cell culture medium
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Sterile tissue culture plates or flasks

Phosphate-buffered saline (PBS)

Apoptosis detection kit (e.g., Annexin V-FITC/Propidium Iodide)

Recommended Starting Concentrations:

Based on published IC₅₀ values, the following starting concentrations are recommended for a

24-72 hour treatment period. A dose-response experiment is crucial to determine the optimal

working concentration.

Cell Line IC₅₀ (µM)
Recommended
Starting Range
(µM)

Reference

K562 (Human

myelogenous

leukemia)

0.95 0.5 - 5 [1]

HepG2 (Human liver

cancer)
2.57 1 - 10 [1]

HCT-116 (Human

colon cancer)
5.81 2.5 - 20 [1]
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Caption: Experimental workflow for in vitro apoptosis induction.

Procedure:

Cell Seeding: Plate the cells at a suitable density in tissue culture plates or flasks and allow

them to adhere and resume logarithmic growth (typically 18-24 hours).

Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the 10

mM AI4 stock solution. Prepare a series of dilutions of AI4 in complete cell culture medium to

achieve the desired final concentrations. Also, prepare a vehicle control with the same final

concentration of DMSO as the highest AI4 concentration used.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the different concentrations of AI4 or the vehicle control.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under

standard cell culture conditions (e.g., 37°C, 5% CO₂).

Apoptosis Detection: Harvest the cells (including any floating cells in the supernatant) and

proceed with your chosen apoptosis detection method. For Annexin V/PI staining, follow the

manufacturer's protocol and analyze the samples by flow cytometry.

In Vivo Studies
While specific in vivo studies for Apoptosis Inducer 4 have not been extensively published,

related oridonin derivatives have shown anti-tumor activity in xenograft models.[7] Further

research is required to establish the in vivo efficacy, pharmacokinetics, and optimal dosing of

AI4.

Safety Precautions
Apoptosis Inducer 4 is intended for research use only.

Handle the compound and its solutions with appropriate personal protective equipment

(PPE), including gloves, lab coat, and safety glasses.
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DMSO is known to facilitate the absorption of compounds through the skin.[8] Exercise

caution when handling DMSO solutions.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Disclaimer: The information provided in these application notes is for guidance only.

Researchers should optimize protocols for their specific experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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